Cas no 2680855-68-7 (benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate
• CAS No: 2680855-68-7
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5651219
• PubChem ID: 165910625
• Update Time: 2025-09-28

benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate
• EN300-28282652
• 2680855-68-7

• Inchi： 1S/C15H13N3O2/c1-11-7-14(17-9-13(11)8-16)18-15(19)20-10-12-5-3-2-4-6-12/h2-7,9H,10H2,1H3,(H,17,18,19)
• InChI Key： CMDGHGIRODXHEI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(C#N)=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75Ų

Additional information on benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate

Introduction to Benzyl N-(5-Cyano-4-methylpyridin-2-yl)carbamate (CAS No. 2680855-68-7)

Benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate (CAS No. 2680855-68-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

Benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate is a carbamate derivative featuring a benzyl group and a 5-cyano-4-methylpyridin-2-yl moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The benzyl group contributes to the compound's solubility and stability, while the cyano and methyl groups enhance its reactivity and biological activity. The molecular formula of benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate is C₁₆H₁₄N₂O₂, with a molecular weight of approximately 270.30 g/mol.

The compound is typically obtained as a white crystalline solid and is stable under standard laboratory conditions. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate can be achieved through several well-established routes. One common method involves the reaction of 5-cyano-4-methylpyridin-2-amine with benzyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds under mild conditions, yielding high yields of the desired product.

An alternative approach involves the coupling of 5-cyano-4-methylpyridin-2-carboxylic acid with benzylamine using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt). This method provides an efficient route to the target compound with excellent purity and yield.

Biological Activity and Applications

Benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate has been extensively studied for its biological activity, particularly in the context of medicinal chemistry. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents targeting various diseases.

A study published in the Journal of Medicinal Chemistry reported that benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound could be a valuable candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers investigated the anticancer potential of benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate. The results demonstrated that the compound effectively induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate has also shown promise in neurodegenerative disease research. A study published in Neuropharmacology reported that the compound possesses neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation in animal models of Parkinson's disease. These findings suggest that benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate could be further explored as a potential therapeutic agent for neurodegenerative disorders.

Safety Considerations

While benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate holds significant promise for various applications, it is essential to consider its safety profile during preclinical and clinical development. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, benzyl N-(5-cyano-4-methylpyridin-2-yl)carbamate (CAS No. 2680855-68-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent targeting inflammatory disorders, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.